Cas no 561002-06-0 (N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide)

N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide structure
561002-06-0 structure
Product Name:N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide
CAS No:561002-06-0
MF:C8H11ClN2O3
MW:218.637541055679
CID:3106134
PubChem ID:5013612
Update Time:2025-04-21

N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[2-(2-oxo-pyrrolidin-1-yl)-acetyl]-acetamide
    • EN300-06706
    • AKOS030751097
    • 2-Chloro-N-(2-(2-oxopyrrolidin-1-yl)acetyl)acetamide
    • Z56931862
    • 561002-06-0
    • N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide
    • CS-0293879
    • Inchi: 1S/C8H11ClN2O3/c9-4-6(12)10-7(13)5-11-3-1-2-8(11)14/h1-5H2,(H,10,12,13)
    • InChI Key: ZZJQZSWSTXEFFS-UHFFFAOYSA-N
    • SMILES: ClCC(NC(CN1C(CCC1)=O)=O)=O

Computed Properties

  • Exact Mass: 218.0458199Da
  • Monoisotopic Mass: 218.0458199Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 446.1±30.0 °C at 760 mmHg
  • Flash Point: 223.6±24.6 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2-chloroacetyl)-2-(2-oxopyrrolidin-1-yl)acetamide Security Information

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